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Compound of Interest

Compound Name: Fluoroethane

Cat. No.: B3028841 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of fluoroethane (CAS 353-36-6), a colorless, odorless, and flammable gas.

Adherence to these procedures is critical to mitigate risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling fluoroethane, a comprehensive approach to personal protection is non-

negotiable. The following table summarizes the recommended PPE for various operations.
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Operation Eye Protection Skin Protection
Respiratory
Protection

Routine Handling in a

Ventilated Hood

Safety glasses with

side shields

Laboratory coat, long

pants, and closed-toe

shoes. Chemical-

resistant gloves (e.g.,

Neoprene, Butyl

Rubber) are

recommended.

Not generally required

if work is conducted in

a properly functioning

chemical fume hood.

Connecting/Disconnec

ting Cylinders

Safety goggles and a

face shield

Flame-resistant lab

coat. Cold-insulating

gloves should be worn

over chemical-

resistant gloves to

protect against

frostbite from the

liquefied gas.

Not typically required

in a well-ventilated

area.

Emergency (e.g.,

Leak)

Gas-tight chemical

splash goggles

A fully encapsulated,

chemical- and vapor-

protective suit. Inner

and outer chemical-

resistant gloves.

A positive-pressure,

full-facepiece self-

contained breathing

apparatus (SCBA) or

a positive-pressure

supplied-air respirator

with escape SCBA.[1]

Note on Glove Selection: Specific breakthrough time data for fluoroethane is not readily

available. Therefore, the selection of glove material should be based on a conservative

approach, considering its flammability and potential to decompose into hazardous substances

like hydrogen fluoride. Materials such as neoprene and butyl rubber are generally

recommended for handling a range of chemicals and are a prudent choice.[2] Always inspect

gloves for any signs of degradation or perforation before use.

Quantitative Data for Fluoroethane
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This table provides key quantitative data for fluoroethane to inform your risk assessments and

handling procedures.

Parameter Value Source

Molecular Weight 48.06 g/mol [3][4]

Boiling Point -37.1 °C (-34.8 °F) [3]

Vapor Pressure 6.84e+03 mmHg at 25 °C [3]

ACGIH TLV-TWA (8-hour) 2.5 mg/m³ (as F) [5][6]

OSHA PEL-TWA (8-hour) 2.5 mg/m³ (as F) [5][6]

Operational Plan for Handling Fluoroethane
A systematic approach to handling fluoroethane is crucial for safety. The following workflow

outlines the key steps from preparation to disposal.
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Preparation

Handling Operations

Cleanup and Disposal

Emergency Response

Review SDS and SOPs

Secure Gas Cylinder

Proceed to Handling

Verify Fume Hood Functionality Don Appropriate PPE

Inspect Regulator and Tubing

Connect Regulator to Cylinder

Perform Leak Test

Conduct Experiment Evacuate Area

If Leak Detected

Disconnect Regulator

Upon Completion

Dispose of Contaminated Waste

Cap Cylinder

Store Cylinder in Designated Area

Activate Alarm

Contact Emergency Services/EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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